Cas no 110557-39-6 (1,4-Naphthalenediol,1,4,4a,5,6,7,8,8a-octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-,(1R,4S,4aS,8aS)-)

• Product Name: 1,4-Naphthalenediol,1,4,4a,5,6,7,8,8a-octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-,(1R,4S,4aS,8aS)-
• CAS No: 110557-39-6
• Molecular Formula: C₁₅H₂₆O₃
• Molecular Weight: 254.36500
• CID: 149423
• PubChem ID: 13890776

1,4-Naphthalenediol,1,4,4a,5,6,7,8,8a-octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-,(1R,4S,4aS,8aS)- Properties

Names and Identifiers

• 1,4-Naphthalenediol,1,4,4a,5,6,7,8,8a-octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-,(1R,4S,4aS,8aS)-
• Albrassitriol
• (1S,4R,4aS,8aS)-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalene-1,4-diol
• (1R-(1alpha,4alpha,4aalpha,8abeta))-1,4,4a,5,6,7,8,8a-Octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-1,4-naphthalenediol
• 1,4,4a,5,6,7,8,8a-Octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-1,4-naphthalenediol (1R-(1alpha,4alpha,4aalpha,8abeta))
• 6-epi-Albrassitriol
• 110557-39-6
• NCGC00169994-01
• 1,4-Naphthalenediol, 1,4,4a,5,6,7,8,8a-octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-, (1R-(1alpha,4alpha,4aalpha,8abeta))-
• DTXSID30149299
• AKOS040761332
• BRD-K59993276-001-01-6
• ACon1_002279
• NCGC00169994-02
• F92843
• 1,4,4a,5,6,7,8,8a-Octahydro-1-(hydroxymethyl)-2,5,5,8a-tetramethyl-1,4-naphthalenediol (1R-(1alpha,4alpha,4aalpha,8abeta))-
• DTXCID6071790

• InChIKey： RWPFZPBMMIWKKY-NZBPQXDJSA-N
• Inchi： InChI=1S/C15H26O3/c1-10-8-11(17)12-13(2,3)6-5-7-14(12,4)15(10,18)9-16/h8,11-12,16-18H,5-7,9H2,1-4H3/t11-,12-,14-,15+/m0/s1
• SMILES： OC[C@]1(C(C)=C[C@H](O)[C@H]2C(CCC[C@]12C)(C)C)O

Computed Properties

• Exact Mass: 254.18800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 254.18819469g/mol
• Heavy Atom Count: 18
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 1.86320
• PSA: 60.69000
• Boiling Point: 387.5±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 178.3±22.5 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3